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Compound of Interest

Compound Name: 4-Bromo-2-(trifluoromethyl)phenol

Cat. No.: B1266203

Safe Handling Guide for 4-Bromo-2-
(trifluoromethyl)phenol

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 4-Bromo-2-(trifluoromethyl)phenol in a laboratory setting. Adherence to these
guidelines is critical to minimize risk and ensure the safety of all personnel.

Hazard Identification and GHS Classification

4-Bromo-2-(trifluoromethyl)phenol is a chemical that requires careful handling due to its
potential health hazards. Based on available safety data, it is classified as follows:

» Skin Irritation: Causes skin irritation[1].
o Eye Irritation: Causes serious eye irritation[1].
o Respiratory Irritation: May cause respiratory irritation[1].

Always consult the most current Safety Data Sheet (SDS) for this compound before use.

Physical and Chemical Properties

A summary of the key quantitative data for 4-Bromo-2-(trifluoromethyl)phenol is provided
below.
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Property Value Source
CAS Number 50824-04-9 [2][3]
Molecular Formula C7H4BrFs0O [2][3]
Molecular Weight 241.01 g/mol [3]
Melting Point 82.0-88.0°C [2]

White to Orange to Green
Appearance [2]
powder to crystal

Purity >95% to =98.5% [2][3]

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory for handling this compound. Phenols as a class can be
toxic and may be absorbed through the skin[4].
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Body Part

Required PPE & Specifications

Eyes/Face

Chemical safety goggles providing a complete
seal are required. A face shield must be worn

over goggles when there is a risk of splashing[4]

[5].

Hands

For incidental contact, double-layered nitrile
gloves are recommended. For direct handling or
risk of splash, heavy-duty chemical-resistant
gloves (e.g., neoprene or butyl rubber) should
be worn[4]. Gloves must be changed

immediately upon contamination[4][6].

Body

A chemical-resistant, long-sleeved laboratory
coat must be worn and fully buttoned[4]. For
significant spill risk, a chemical-resistant apron

or suit should be considered[5][7].

Respiratory

Use only in a well-ventilated area, preferably
within a certified chemical fume hood[6][8]. If
engineering controls are insufficient, a
NIOSH/MSHA approved respirator may be

necessary[9].

Operational Plan: Handling and Storage

This section provides a step-by-step protocol for the safe handling of 4-Bromo-2-

(trifluoromethyl)phenol.

Experimental Protocol: Safe Handling Procedure

» Preparation and Engineering Controls:

o Ensure a chemical fume hood is certified and functioning correctly before starting work[4].

o Designate a specific area within the fume hood for handling the compound to contain

potential contamination[4].
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o Verify that an emergency eyewash station and safety shower are unobstructed and
operational[8].

o Assemble all necessary equipment and reagents inside the fume hood before introducing
the chemical[4].

e Handling the Compound:

[¢]

Wear all required PPE as specified in the table above.

[e]

Avoid the formation of dust and aerosols[6].

o

Do not eat, drink, or smoke in the handling area[8][10].

[¢]

Wash hands and any exposed skin thoroughly after handling[8][9].
e Storage:
o Store in a cool, dry, and well-ventilated place[6][8][11].
o Keep the container tightly closed when not in use[8][10][11].
o Store locked up and away from incompatible materials[10][12].
e Post-Handling:
o Decontaminate all work surfaces that may have come into contact with the compound.
o Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.
o Remove gloves last and wash hands thoroughly with soap and water[4].

Emergency Procedures: Spills and First Aid
Spill Management Workflow

In the event of a spill, follow the established workflow to ensure a safe and effective response.
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Caption: Workflow for managing a chemical spill.
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Spill Cleanup Method:

Evacuate personnel to a safe area[6].
o Use personal protective equipment as required[6].
o Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains[6].

» For solid spills, pick up and arrange disposal without creating dust. Sweep up and shovel the
material[6].

e Place the collected material into suitable, closed containers for disposal[6][3].

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention[4][9][13].

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of soap
and water[10][13][14]. If skin irritation occurs, get medical advice[13].

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing[8][13].
Call a POISON CENTER or doctor if you feel unwell[8][13].

 Ingestion: If swallowed, rinse mouth and give water to drink (two glasses at most)[10][14].
Seek medical advice immediately[10].

Disposal Plan

Chemical waste must be managed responsibly to prevent environmental contamination.

o Waste Classification: This material and its container must be disposed of as hazardous
waste[8][11].

» Disposal Procedure: Dispose of contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations[8][10][12][14]. Do not mix with other
waste[10][14].
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Contaminated Containers: Handle uncleaned containers in the same way as the product
itself[10][14]. Do not empty into drains[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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